Cas no 1806465-00-8 (Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate)

• Product Name: Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate
• CAS No: 1806465-00-8
• MF: C₁₂H₁₂BrIO₃
• MW: 411.030355453491
• CID: 4957900
• Update Time: 2025-10-28

Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate

• Inchi： 1S/C12H12BrIO3/c1-3-17-12(16)9-5-4-8(14)6-10(9)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： VISWHIJWPXMZSA-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=C(C=1)C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate

Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate (CAS No. 1806465-00-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate, identified by its unique Chemical Abstracts Service number CAS No. 1806465-00-8, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate, characterized by its intricate molecular structure, has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The compound's distinct chemical features, including the presence of both iodine and bromine substituents, make it a valuable building block for the development of novel therapeutic agents.

The structural composition of Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate is pivotal in understanding its utility. The benzoate core, a well-established pharmacophore in medicinal chemistry, is functionalized with an iodobenzene moiety at the 4-position and an aldehyde group at the 2-position, which is further modified by a bromo-substituted propyl chain. This unique arrangement not only enhances reactivity but also opens up multiple avenues for chemical modification, making it an indispensable tool in synthetic organic chemistry.

In recent years, Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate has been extensively utilized in the synthesis of various pharmacologically relevant compounds. Its role as a precursor in the preparation of heterocyclic derivatives has been particularly noteworthy. For instance, researchers have leveraged this intermediate to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The ability to introduce diverse functional groups while maintaining the integrity of the benzoate scaffold has made this compound a preferred choice for medicinal chemists seeking to optimize drug-like properties.

The compound's reactivity is further underscored by its participation in cross-coupling reactions, which are fundamental to modern drug discovery. The presence of both bromine and iodine atoms allows for selective transformations via palladium-catalyzed reactions, enabling the construction of complex molecular architectures. This capability has been exploited in the synthesis of small molecule inhibitors targeting protein-protein interactions, a critical area in drug development aimed at modulating cellular processes.

Recent advancements in synthetic methodologies have highlighted the importance of Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate in the development of next-generation therapeutics. For example, studies have demonstrated its utility in generating libraries of compounds for high-throughput screening (HTS). The ease with which this intermediate can be modified into a diverse array of derivatives has made it an attractive candidate for fragment-based drug design approaches. Such strategies involve identifying small molecular fragments that interact with biological targets and then building upon these fragments to develop lead compounds.

The application of computational chemistry has also played a crucial role in optimizing synthetic routes involving Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal conditions for maximizing yield and purity. These computational tools have complemented traditional experimental approaches, allowing researchers to design more efficient synthetic pathways with reduced trial-and-error experimentation.

In addition to its role as a synthetic intermediate, Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate has found utility in materials science research. Its unique electronic properties make it a candidate for applications in organic electronics and photovoltaic devices. By tuning the molecular structure through strategic functionalization, researchers aim to develop materials with enhanced performance characteristics such as higher charge carrier mobility and improved stability.

The future prospects of Ethyl 2-(1-bromo-2-oxopropyl)-4-iodobenzoate are promising, with ongoing research exploring new synthetic applications and potential therapeutic uses. As our understanding of biological pathways continues to expand, so too will the demand for sophisticated intermediates like this one. The ability to precisely modify its structure will remain key to unlocking its full potential across multiple scientific disciplines.